Methyl (2S)-1-[(2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-2-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-[(2S)-2-methoxycarbonylpyrrolidine-1-carbonyl]-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-4,5-dihydroxy-6-[(2S)-2-methoxycarbonylpyrrolidine-1-carbonyl]oxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carbonyl]pyrrolidine-2-carboxylate

• CAS No.: 171259-64-6
• Product Name: Methyl (2S)-1-[(2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-2-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-[(2S)-2-methoxycarbonylpyrrolidine-1-carbonyl]-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-4,5-dihydroxy-6-[(2S)-2-methoxycarbonylpyrrolidine-1-carbonyl]oxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carbonyl]pyrrolidine-2-carboxylate
• Molecular Formula: C60H89N3O19
• Molecular Weight: 1156.4 g/mol
• IUPAC Name: methyl (2S)-1-[(2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-2-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-[(2S)-2-methoxycarbonylpyrrolidine-1-carbonyl]-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-4,5-dihydroxy-6-[(2S)-2-methoxycarbonylpyrrolidine-1-carbonyl]oxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carbonyl]pyrrolidine-2-carboxylate
• Standard InChI: InChI=1S/C60H89N3O19/c1-55(2)36-17-20-60(7)46(35(64)28-30-31-29-57(4,22-21-56(31,3)23-24-59(30,60)6)54(75)63-27-13-16-34(63)51(74)78-10)58(36,5)19-18-37(55)79-53-45(41(68)40(67)44(81-53)48(71)62-26-12-15-33(62)50(73)77-9)82-52-42(69)38(65)39(66)43(80-52)47(70)61-25-11-14-32(61)49(72)76-8/h28,31-34,36-46,52-53,65-69H,11-27,29H2,1-10H3/t31-,32-,33-,34-,36-,37-,38-,39-,40-,41-,42+,43-,44-,45+,46+,52-,53-,56+,57-,58-,59+,60+/m0/s1
• Standard InChIKey: YTKUNMJJLLHRHL-BUPCEYEYSA-N
• Isomeric SMILES: C[C@]12CC[C@](C[C@H]1C3=CC(=O)[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)O[C@@H]6[C@@H]([C@H]([C@@H]([C@H](O6)C(=O)N7CCC[C@H]7C(=O)OC)O)O)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)C(=O)N9CCC[C@H]9C(=O)OC)O)O)O)C)(C)C(=O)N1CCC[C@H]1C(=O)OC
• SMILES: CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)N5CCCC5C(=O)OC)O)O)OC6C(C(C(C(O6)C(=O)N7CCCC7C(=O)OC)O)O)O)C)C(=O)C=C8C3(CCC9(C8CC(CC9)(C)C(=O)N1CCCC1C(=O)OC)C)C)C)C
• Canonical SMILES: CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)N5CCCC5C(=O)OC)O)O)OC6C(C(C(C(O6)C(=O)N7CCCC7C(=O)OC)O)O)O)C)C(=O)C=C8C3(CCC9(C8CC(CC9)(C)C(=O)N1CCCC1C(=O)OC)C)C)C)C
• Synonyms: methyl (2S)-1-[(2S,4aR,6aS,6aS,6bR,8aS,10S,12aS,14bR)-10-[(2S,3R,4S,5S ,6S)-4,5-dihydroxy-6-[(2S)-2-methoxycarbonylpyrrolidine-1-carbonyl]-3- [(2R,3R,4S,5S,6S)-3,4,5-trihydroxy-6-[(2S)-2-methoxycarbonylpyrrolidin e-1-carbonyl]oxan-2-yl]oxy-oxan-2-yl]
• PubChem Compound: 3075065
• Last Modified: Nov 11 2021